Cas no 133697-68-4 (3beta,5alpha,6beta-Trihydroxystigmastane)

• Product Name: 3beta,5alpha,6beta-Trihydroxystigmastane
• CAS No: 133697-68-4
• MF: C₂₉H₅₂O₃
• MW: 448.721389770508
• CID: 2077240
• Update Time: 2026-04-28

3beta,5alpha,6beta-Trihydroxystigmastane Chemical and Physical Properties

Names and Identifiers

• 3beta,5alpha,6beta-Trihydroxystigmastane
• Stigmastan-3beta,5alpha,6beta-triol

Additional information on 3beta,5alpha,6beta-Trihydroxystigmastane

Recent Advances in the Study of 3beta,5alpha,6beta-Trihydroxystigmastane (CAS: 133697-68-4)

3beta,5alpha,6beta-Trihydroxystigmastane (CAS: 133697-68-4) is a bioactive stigmastane derivative that has garnered significant attention in recent years due to its potential therapeutic applications in various diseases, including cancer, inflammation, and metabolic disorders. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and recent advancements in its pharmacological applications.

Recent studies have elucidated the molecular structure and stereochemistry of 3beta,5alpha,6beta-Trihydroxystigmastane, highlighting its unique configuration that contributes to its bioactivity. The compound's ability to modulate key signaling pathways, such as the NF-κB and PI3K/AKT pathways, has been a focal point of research. These pathways are critical in regulating cell proliferation, apoptosis, and immune responses, making the compound a promising candidate for drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting the growth of various cancer cell lines, including breast, prostate, and colon cancers. Mechanistic studies suggest that 3beta,5alpha,6beta-Trihydroxystigmastane induces apoptosis through the activation of caspase-3 and caspase-9, while also suppressing angiogenesis by downregulating VEGF expression. These findings underscore its potential as a multi-targeted anticancer agent.

Beyond oncology, recent research has explored the compound's anti-inflammatory and immunomodulatory effects. In models of chronic inflammation, 3beta,5alpha,6beta-Trihydroxystigmastane has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Additionally, its antioxidant properties have been linked to protective effects against oxidative stress-related disorders.

Pharmacokinetic studies have also advanced, with new data on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for optimizing its bioavailability and therapeutic efficacy. Recent formulations, including nanoparticle-based delivery systems, have shown promise in enhancing the compound's stability and targeted delivery, addressing previous challenges related to its poor solubility.

Despite these advancements, challenges remain in the clinical translation of 3beta,5alpha,6beta-Trihydroxystigmastane. Issues such as dose optimization, potential toxicity, and long-term safety need further investigation. Ongoing preclinical and clinical trials are expected to provide more comprehensive data on its therapeutic potential and safety profile.

In conclusion, 3beta,5alpha,6beta-Trihydroxystigmastane (CAS: 133697-68-4) represents a promising bioactive compound with diverse therapeutic applications. Its multi-faceted mechanisms of action and recent advancements in formulation technologies position it as a valuable candidate for future drug development. Continued research and collaboration across disciplines will be essential to fully realize its potential in addressing unmet medical needs.